Cas no 5427-49-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- N-[3-[4-(3-aminopropyl)piperazin-1-yl]propyl]quinolin-8-amine
- DTXSID70328248
- 5427-49-6
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- Inchi: 1S/C19H29N5/c20-8-3-11-23-13-15-24(16-14-23)12-4-10-21-18-7-1-5-17-6-2-9-22-19(17)18/h1-2,5-7,9,21H,3-4,8,10-16,20H2
- InChI Key: VHRJPVRQQQBKOQ-UHFFFAOYSA-N
- SMILES: N1(CCCNC2=CC=CC3=CC=CN=C23)CCN(CCCN)CC1
Computed Properties
- Exact Mass: 327.24257
- Monoisotopic Mass: 363.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 343
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.4A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.123
- Boiling Point: 528.6°C at 760 mmHg
- Flash Point: 273.5°C
- Refractive Index: 1.617
- PSA: 57.42
Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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